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Compound of Interest

Compound Name: (+)-Bornyl acetate

Cat. No.: B050281

This guide provides critical safety and logistical information for the handling and disposal of (+)-
Bornyl acetate, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment.

Health and Safety Data

While some safety data sheets (SDS) do not classify (+)-Bornyl acetate as a hazardous
substance, others indicate potential hazards.[1][2] It is prudent to handle it with care, assuming
it can cause irritation. According to one GHS classification, it is identified as causing skin
irritation (Category 2), serious eye irritation (Category 2A), and potential respiratory irritation
(Category 3).[2]
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Parameter

Value

Source

GHS Hazard Statements

H315: Causes skin irritation

[2]

H319: Causes serious eye

irritation

[2]

H335: May cause respiratory

[2]

irritation

Appearance Colorless Liquid [3]
Odor Odorless [3]
Boiling Point 223 -224°C (433.4-435.2°F) [3]
Flash Point 84 °C (183.2 °F) [3]

Storage Temperature

Recommended: 2-8°C,

Refrigerated or Frozen

[2]4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety
when handling (+)-Bornyl acetate.
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Equipment Type Specification Rationale

] o Protects against splashes and
_ Tightly fitting safety goggles
Eye Protection o ] aerosols that can cause
with side-shields.[5] ) o
serious eye irritation.[2]

Protective, solvent-resistant ] ]
) o Prevents skin contact, which
Hand Protection gloves (e.g., Nitrile rubber).[2]
[31[6]

may cause irritation.[2]

) ] Protects against accidental
_ Lab coat or impervious _ o
Body Protection ) spills and contamination of
clothing.[2][7] ]
personal clothing.

Use in a well-ventilated area or

under a chemical fume hood. Prevents inhalation of vapors
Respiratory Protection [2][4][8] A suitable respirator is or aerosols, which may cause
required if ventilation is respiratory irritation.[2]

inadequate.[2][5]

Standard Operating Procedure for (+)-Bornyl
Acetate

This protocol outlines the step-by-step process for the safe handling of (+)-Bornyl acetate in a
laboratory setting.

Preparation and Precautionary Measures

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for (+)-Bornyl acetate.

» Ensure Proper Ventilation: All handling of (+)-Bornyl acetate must occur in a well-ventilated
area, preferably within a certified chemical fume hood.[2][8]

o Assemble PPE: Don the required personal protective equipment as specified in the table
above: safety goggles, nitrile gloves, and a lab coat.[2][3][5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/bornylacetate-pid_Rock14258.html
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.fishersci.it/store/msds?partNumber=11406116&countryCode=IT&language=en
https://www.johndwalsh.com/wp-content/uploads/2016/09/ISO-BORNYL-ACETATE-SDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=16764
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
https://fr.cpachem.com/msds?num=SB34350&dnl=sd_-_Bornyl_acetate_%5BCAS_76-49-3%5D_%28SB34350%29_%28EU%29.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/bornylacetate-pid_Rock14258.html
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b050281?utm_src=pdf-body
https://www.benchchem.com/product/b050281?utm_src=pdf-body
https://www.benchchem.com/product/b050281?utm_src=pdf-body
https://www.benchchem.com/product/b050281?utm_src=pdf-body
https://www.benchchem.com/product/b050281?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://fr.cpachem.com/msds?num=SB34350&dnl=sd_-_Bornyl_acetate_%5BCAS_76-49-3%5D_%28SB34350%29_%28EU%29.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.fishersci.it/store/msds?partNumber=11406116&countryCode=IT&language=en
https://www.echemi.com/sds/bornylacetate-pid_Rock14258.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Prepare Workspace: Ensure the work area is clean and uncluttered. Locate the nearest
eyewash station and safety shower before starting.

Handling and Experimental Use

o Chemical Transport: When moving the chemical, keep it in a sealed, properly labeled
container.

» Dispensing: Avoid the formation of aerosols.[8] Keep the container tightly closed when not in
use.[1][2]

» Avoid Ignition Sources: Keep (+)-Bornyl acetate away from heat, sparks, open flames, and
other potential ignition sources.[6][7]

o Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not ingest or inhale.

[4]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][7]

Spill and Emergency Procedures
e Minor Spills:

o Ensure adequate ventilation and eliminate all ignition sources.[6]

o Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or universal
binders.[1]

o Collect the absorbed material into a suitable, sealed container for disposal.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing and wash it before reuse.[2][4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek prompt
medical attention.
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« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[2]

Storage and Disposal

o Storage: Store (+)-Bornyl acetate in a tightly closed container in a cool, dry, and well-
ventilated area.[2] For long-term storage, refrigeration (2-8°C) is recommended.[2][4] Protect
from direct sunlight and air.[4][7]

o Waste Disposal:

o All waste containing (+)-Bornyl acetate must be disposed of in accordance with local,
state, and federal regulations.[1]

o Do not pour waste down the drain or into any water source.[4][7]
o Use a licensed waste disposal company for chemical waste removal.

o Contaminated packaging should be emptied completely and disposed of according to
official regulations.[9]

Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely managing (+)-Bornyl
acetate from receipt to disposal.
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1. Preparation
- Review SDS
- Don PPE
- Prepare Workspace

;

2. Handling
- Work in Fume Hood
- Avoid Ignition Sources
- Keep Container Closed

3. Post-Handling
- Wash Hands Thoroughly
- Decontaminate Workspace

Emergency Event

(Spill, Exposure)

4. Storage Execute Emergency Protocol
- Tightly Sealed Container - Evacuate/Ventilate
- Cool, Ventilated Area - First Aid
- Refrigerate as Needed - Spill Cleanup

7/
/

/
//fAfter Cleanup

| 4

5. Disposal
- Use Licensed Vendor
- Follow Regulations
- Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of (+)-Bornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
(+)-Bornyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050281#personal-protective-equipment-for-handling-
bornyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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